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Compound of Interest

Compound Name: Propazine

Cat. No.: B092685 Get Quote

Application Notes
Propazine is a selective triazine herbicide used for the control of a wide range of annual

broadleaf weeds and grasses. It is effective as both a pre-emergence and, in some cases, a

post-emergence herbicide. The primary use of propazine is in sorghum (Sorghum bicolor),

where it provides season-long weed control. It is also registered for use in other crops such as

carrots, celery, and fennel.

Mode of Action:

Propazine is a photosystem II (PSII) inhibitor. After being absorbed primarily through the roots,

and to a lesser extent through the foliage, it is translocated to the chloroplasts. There, it binds

to the D1 protein of the photosystem II complex, blocking electron transport. This inhibition of

photosynthesis leads to a cascade of secondary effects, including the production of reactive

oxygen species, which cause lipid peroxidation and membrane damage, ultimately resulting in

weed death.

Pre-emergence Application:

Pre-emergence application is the most common and effective method for using propazine. It is

typically applied at or immediately after planting, before the emergence of both the crop and

weeds. For optimal efficacy, propazine requires rainfall or irrigation (approximately 0.5 to 1

inch) to move it into the soil profile where weed seeds germinate. The application rate is
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influenced by soil texture, organic matter content, and the target weed species. Higher rates

are generally required on fine-textured soils or those with high organic matter.

Post-emergence Application:

While primarily used as a pre-emergence herbicide, propazine can be used for post-

emergence control of young, actively growing broadleaf weeds. Post-emergence applications

are most effective on small weeds, typically less than 4 inches in height. For post-emergence

applications in sorghum, it is crucial to apply the herbicide after the crop has reached a certain

growth stage (e.g., 3-leaf stage) to avoid significant crop injury. The addition of adjuvants like

non-ionic surfactants or crop oil concentrates can enhance the efficacy of post-emergence

applications, but may also increase the risk of crop phytotoxicity.

Factors Affecting Efficacy:

Several environmental and soil factors can influence the effectiveness of propazine:

Soil Type and Organic Matter: Soils with high clay and organic matter content can adsorb

propazine, reducing its availability for weed uptake and potentially requiring higher

application rates.

Soil pH: Soil pH can affect the persistence and availability of triazine herbicides.

Rainfall: Adequate and timely rainfall is crucial for the activation of pre-emergence

applications. However, excessive rainfall immediately after application can lead to crop injury,

especially on coarse-textured soils.

Weed Size and Growth Stage: For post-emergence applications, smaller, actively growing

weeds are more susceptible to propazine.

Tank Mixtures:

Propazine is often used in tank mixtures with other herbicides to broaden the spectrum of

weed control. Common tank-mix partners include other triazines like atrazine, as well as

herbicides with different modes of action such as S-metolachlor and glyphosate. However,

antagonism has been observed in tank mixes of glyphosate and triazines, which can reduce

the efficacy of glyphosate.
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Experimental Protocols
Protocol 1: Pre-emergence Efficacy and Crop Tolerance
Trial
Objective: To evaluate the pre-emergence efficacy of different rates of propazine on key weed

species and to assess the tolerance of the target crop (e.g., sorghum).

Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four

replications.

Materials:

Certified crop seed (e.g., sorghum hybrid)

Propazine formulation (e.g., wettable powder, flowable concentrate)

Research sprayer calibrated to deliver a precise volume

Plot marking equipment (stakes, flags, measuring tape)

Data collection tools (quadrats, scales, notebooks/tablet)

Personal Protective Equipment (PPE)

Procedure:

Site Selection and Preparation: Choose a field with a known history of the target weed

species. Prepare the seedbed according to standard agronomic practices for the crop.

Plot Establishment: Mark out individual plots of a predetermined size (e.g., 3m x 10m).

Planting: Plant the crop at the recommended seeding rate and depth.

Herbicide Application:

Prepare herbicide solutions for each treatment rate.
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Apply the treatments to the designated plots within 1-2 days of planting, before crop or

weed emergence.

Include an untreated (weedy) control and a weed-free (hand-weeded) control in each

replication.

Data Collection:

Weed Control: At 28 and 56 days after treatment (DAT), assess weed control using visual

ratings (0% = no control, 100% = complete control) and/or by counting weed density and

measuring weed biomass within quadrats placed randomly in each plot.

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using a scale of 0%

(no injury) to 100% (crop death).

Crop Yield: At maturity, harvest the crop from the center rows of each plot and determine

the grain yield, adjusting for moisture content.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Post-emergence Efficacy and Crop Tolerance
Trial
Objective: To determine the post-emergence efficacy of propazine on emerged broadleaf

weeds and to evaluate crop tolerance at different growth stages.

Experimental Design: RCBD with a minimum of four replications.

Procedure:

Site Selection and Plot Establishment: As described in Protocol 1.

Planting and Weed Emergence: Plant the crop and allow weeds to emerge and reach the

target growth stage (e.g., 2-4 inches in height).

Herbicide Application:
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Apply propazine treatments when the crop has reached the desired growth stage (e.g., 3-

5 leaf stage for sorghum).

Include untreated and weed-free controls.

Data Collection:

Weed Control: Assess weed control at 7, 14, and 28 DAT as described in Protocol 1.

Crop Phytotoxicity: Evaluate crop injury at 3, 7, and 14 DAT.

Crop Yield: Determine crop yield at maturity.

Statistical Analysis: As described in Protocol 1.

Data Presentation
Table 1: Pre-emergence Efficacy of Propazine on Common Weeds in Sorghum

Application
Rate (lbs
a.i./acre)

Amaranthus
retroflexus
(Redroot
Pigweed)

Digitaria sp.
(Crabgrass)

Eleusine
indica
(Goosegrass)

Setaria faberi
(Giant Foxtail)

3.0 >90% >90% >90% >90%

4.0 >90% >90% >90% >90%

Table 2: Effect of Propazine on Sorghum Yield
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Treatment
Application
Rate (lbs
a.i./acre)

Application
Timing

Sorghum Yield
(lbs/acre)

Yield Increase
vs. Cultivated

Propazine 3.0 Pre-emergence

Significantly

higher than

cultivated

Not specified

Cultivated

Control
N/A N/A Baseline N/A

Chemically

Treated Plots

(general)

Not specified Not specified

Significantly

outyielded

cultivated plots in

1961

Not specified

Note: Quantitative data on specific yield increases directly correlated with propazine
application rates are limited in the provided search results. The table reflects the qualitative

findings of the cited studies.

Mandatory Visualization
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Caption: Propazine's mode of action via inhibition of Photosystem II.
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Caption: Experimental workflow for herbicide efficacy trials.
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To cite this document: BenchChem. [Propazine Application for Weed Management: A Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092685#pre-and-post-emergence-application-of-
propazine-for-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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